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Introduction

Styrene monomer, an organic compound with the chemical formula CsHs, is a colorless, oily
liquid that is a critical building block in the production of a wide array of polymers and plastics.
[1][2][3] This guide provides an in-depth overview of the chemical properties and structural
characteristics of styrene monomer, tailored for a technical audience. It includes a summary of
its key quantitative data, detailed methodologies for the experimental determination of these
properties, and a visualization of its chemical structure.

Chemical Structure

Styrene monomer, also known as vinylbenzene or phenylethene, consists of a vinyl group ( -
CH=CHz2) attached to a benzene ring (CeHs).[1][2][3] This combination of an aromatic ring and
a reactive double bond dictates its chemical behavior and its utility as a monomer for
polymerization.

Caption: Chemical structure of Styrene Monomer.

Physical and Chemical Properties

The physical and chemical properties of styrene monomer are summarized in the tables below.
These properties are crucial for its handling, storage, and application in various chemical
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syntheses.

Table 1: General and Physical Properties of Styrene Monomer

Property

Value

Molecular Formula

CsHs

Molecular Weight 104.15 g/mol [2][3]
Appearance Colorless, oily liquid[2][3]
Odor Sweet, aromatic[2][3]
Density 0.909 g/cm?3 at 20°C[2][3]
Boiling Point 145 °C[2][3]

Melting Point -30.6 °C[3][4]

Solubility in Water

0.3 g/L at 20 °C[5]

Refractive Index (n_D)

1.5469 at 20 °C[2]

Viscosity

0.762 cP at 20 °C[2]

Table 2: Health and Safety Properties of Styrene Monomer

Property

Value

Flash Point

31 °C (closed cup)[4][6]

Autoignition Temperature

490 °C[4][6]

Explosive Limits in Air

0.9 - 6.8 % by volume[4][6]

Vapor Pressure

5 mmHg at 20 °C[2][4]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies used to determine the key physical

and chemical properties of styrene monomer.
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Boiling Point: ASTM D1078

The distillation (boiling) range of styrene monomer is determined using the Standard Test
Method for Distillation Range of Volatile Organic Liquids (ASTM D1078).[7][8]

o Apparatus: Distillation flask, condenser, graduated cylinder, thermometer, and a heat source.

e Procedure:

o

A 100 mL sample of the styrene monomer is placed in the distillation flask.
o The apparatus is assembled, ensuring the thermometer bulb is correctly positioned.

o The sample is heated, and the temperature at which the first drop of distillate falls from the
condenser is recorded as the initial boiling point.

o Heating is continued, and the temperature is recorded at various percentages of collected
distillate.

o The temperature at which the last of the liquid evaporates from the bottom of the flask is
the dry point.

o The barometric pressure is recorded and the boiling point is corrected to standard
pressure.[9]

Melting Point: ASTM D1519

The melting range of styrene monomer can be determined using the Standard Test Methods
for Rubber Chemicals—Determination of Melting Range (ASTM D1519).[10][11]

o Apparatus: Capillary tubes, melting point apparatus with a heated block and a thermometer
or a differential scanning calorimeter (DSC).[11][12]

e Procedure (Capillary Tube Method):

o Asmall, finely powdered sample of solidified styrene monomer is packed into a capillary
tube.
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o The tube is placed in the melting point apparatus.
o The sample is heated at a controlled rate.[13]

o The temperature at which the first signs of melting are observed and the temperature at
which the sample is completely liquid are recorded as the melting range.[13]

Density: ASTM D4052

The density of styrene monomer is determined using the Standard Test Method for Density,
Relative Density, and API Gravity of Liquids by Digital Density Meter (ASTM D4052).[14][15]
[16]

o Apparatus: Digital density meter with an oscillating U-tube.[17]

e Procedure:

[¢]

The digital density meter is calibrated using air and a reference standard of known density.

o A small volume of the styrene monomer sample is injected into the oscillating U-tube of
the instrument.[17][18]

o The instrument measures the change in the oscillation frequency of the U-tube caused by
the sample.

o This frequency change is used to calculate the density of the sample at the test
temperature.[17]

Water Solubility: OECD Guideline 105

The water solubility of styrene monomer is determined following the OECD Guideline for the
Testing of Chemicals, Test No. 105: Water Solubility.[4][19] Two primary methods are
described: the column elution method and the flask method. Given styrene's solubility, the
flask method is generally more appropriate.

o Apparatus: Flask with a stirrer, constant temperature bath, and an analytical instrument for
concentration measurement (e.g., HPLC, GC).
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e Procedure (Flask Method):

o

An excess amount of styrene monomer is added to a flask containing purified water.

[¢]

The mixture is agitated in a constant temperature bath until saturation is reached.[20]

[¢]

The solution is then allowed to settle, and a sample of the aqueous phase is taken after
filtration or centrifugation to remove undissolved droplets.

[¢]

The concentration of styrene in the water is determined using a suitable analytical
technique.[20]

Vapor Pressure: ASTM D2879

The vapor pressure of styrene monomer is determined using the Standard Test Method for
Vapor Pressure-Temperature Relationship and Initial Decomposition Temperature of Liquids by
Isoteniscope (ASTM D2879).[21][22][23]

e Apparatus: Isoteniscope, vacuum pump, manometer, and a constant temperature bath.
e Procedure:
o A sample of styrene monomer is placed in the isoteniscope.

o Dissolved and entrained gases are removed by heating the sample under reduced
pressure.[14]

o The isoteniscope is then placed in a constant temperature bath.

o The vapor pressure of the sample at a specific temperature is determined by balancing it
against a known pressure of an inert gas.[14]

Flash Point: ASTM D56 and ASTM D93

The flash point of styrene monomer can be determined using either the Tag Closed Cup Tester
(ASTM D56) for liquids with low viscosity or the Pensky-Martens Closed Cup Tester (ASTM
D93) for a broader range of petroleum products.[24][25][26]
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e Apparatus: Tag Closed Cup Tester or Pensky-Martens Closed Cup Tester.

e Procedure (General):

[¢]

A specified volume of the styrene monomer sample is placed in the test cup.[6]

[¢]

The cup is heated at a slow, constant rate.[6]

[e]

An ignition source is periodically passed over the opening in the cup's lid.[6][27]

o

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the sample to ignite.[6][27]

Autoignition Temperature: ASTM E659

The autoignition temperature of styrene monomer is determined using the Standard Test
Method for Autoignition Temperature of Liquid Chemicals (ASTM E659).[1][2][28]

e Apparatus: A heated, spherical or cylindrical flask, a temperature-controlled furnace, and a
means of injecting a small sample.

e Procedure:

o

The flask is heated to a predetermined temperature in the furnace.

[¢]

A small, measured quantity of styrene monomer is injected into the hot flask.[8]

[¢]

The time delay until ignition is observed is recorded.

[e]

The test is repeated at different temperatures until the lowest temperature at which
autoignition occurs is determined.[8]

Refractive Index: ASTM D1218

The refractive index of styrene monomer is measured according to the Standard Test Method
for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids (ASTM D1218).[5][10]
[29]

o Apparatus: A calibrated refractometer (e.g., Abbe-type).[25]
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e Procedure:

o

The refractometer is calibrated using a reference liquid of known refractive index.

[¢]

A small drop of the styrene monomer sample is placed on the prism of the refractometer.
[25]

[¢]

The instrument is adjusted to bring the boundary line into sharp focus.

[¢]

The refractive index is read from the instrument's scale. The reading is corrected to a
standard temperature, typically 20°C.[25]

Viscosity: ASTM D445

The kinematic viscosity of styrene monomer is determined using the Standard Test Method for
Kinematic Viscosity of Transparent and Opaque Liquids (ASTM D445).[3][7]

o Apparatus: Calibrated glass capillary viscometer, a constant temperature bath, and a timer.

e Procedure:

[e]

A known volume of the styrene monomer sample is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches the test
temperature.[2]

o The time taken for the liquid to flow under gravity between two marked points on the
viscometer is measured.[2][30]

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.[2] The dynamic viscosity can then be calculated by multiplying
the kinematic viscosity by the density of the liquid.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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